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Propylbenzene: A Technical Guide to Its
Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

propylbenzene, a significant organic compound utilized in various industrial and research

applications. Understanding these fundamental characteristics—boiling point, melting point,

and density—is critical for its application in chemical synthesis, as a solvent, and in the

development of new materials and pharmaceuticals. This document collates key data and

outlines the standardized experimental methodologies for their determination.

Core Physical Properties of Propylbenzene
The physical properties of propylbenzene are well-documented, providing a solid foundation

for its application in a laboratory or industrial setting. Below is a summary of its key physical

constants.
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Physical Property Value Conditions

Boiling Point 159.2 °C At 760 mmHg

Melting Point -99.5 °C -

Density 0.862 g/mL At 25 °C

Experimental Protocols for Property Determination
Accurate determination of physical properties is paramount for ensuring the purity and proper

application of chemical substances. The following sections detail the standard methodologies

for measuring the boiling point, melting point, and density of organic liquids like

propylbenzene.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, this is a distinct temperature at a given pressure.

Standard Methodology: ASTM D1078

A widely accepted method for determining the distillation range of volatile organic liquids is

outlined in ASTM D1078.[1][2][3][4] This standard provides a procedure for measuring the

boiling range of liquids that are chemically stable during the distillation process and boil

between 30 and 350 °C.[1]

Experimental Workflow:

Apparatus Setup: A specified volume of the sample (e.g., 100 mL) is placed in a distillation

flask. The flask is fitted with a condenser and a calibrated thermometer, ensuring the top of

the thermometer bulb is level with the bottom of the side arm of the flask.

Heating: The flask is heated at a controlled rate.

Data Collection: The temperature at which the first drop of distillate falls from the condenser

is recorded as the initial boiling point. The temperature is continuously monitored as the
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distillation proceeds. The boiling point of a pure liquid like propylbenzene would be the

constant temperature observed during the majority of the distillation.

Barometric Pressure Correction: Since boiling point is pressure-dependent, the observed

temperature is corrected to the standard atmospheric pressure (760 mmHg).

A simpler, micro-scale method often used in academic laboratories involves a Thiele tube.[5][6]

A small amount of the liquid is heated in a test tube containing an inverted capillary tube. The

boiling point is the temperature at which a rapid and continuous stream of bubbles emerges

from the capillary, and upon cooling, the liquid is just drawn back into the capillary.[5][6]

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this occurs over a very narrow range. Since

propylbenzene's melting point is well below room temperature, this determination requires a

cryostat or a specialized low-temperature apparatus.

Standard Methodology: OECD Guideline 102

The OECD Guideline 102 describes several methods for determining the melting point or

melting range.[7][8][9][10] For substances like propylbenzene, the freezing point determination

method is most applicable.

Experimental Workflow:

Sample Preparation: The liquid sample is placed in a tube and cooled.

Cooling and Observation: The sample is slowly cooled while being stirred. The temperature

is recorded at regular intervals.

Phase Transition: As the substance freezes, the temperature will plateau. This constant

temperature is the freezing point, which is numerically equivalent to the melting point.

Apparatus: This can be performed using a specialized freezing point apparatus or with

techniques like Differential Scanning Calorimetry (DSC), which measures the heat flow to or

from a sample as a function of temperature or time.[7]
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Density Determination
Density is the mass of a substance per unit of volume. It is an important physical property that

can indicate the purity of a substance.

Standard Methodology: OECD Guideline 109 & ASTM D4052

OECD Guideline 109 outlines several methods for determining the density of liquids, including

the use of a hydrometer, an oscillating densitometer, or a pycnometer.[11][12][13][14][15]

ASTM D4052 specifically covers the determination of density in liquids using a digital density

meter.[16][17]

Experimental Workflow (Oscillating U-tube Densitometer):

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and pure water.

Sample Injection: A small volume of the propylbenzene sample is injected into the

oscillating U-tube of the densitometer.[16][18]

Temperature Control: The temperature of the measuring cell is precisely controlled to the

desired temperature (e.g., 25 °C).

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube when filled with the sample. This frequency is directly related to the density of the liquid.

[18]

Result: The density is then automatically calculated and displayed. This method is rapid,

requires a small sample volume, and provides high accuracy.[18]

Factors Influencing Physical Properties
The physical properties of propylbenzene are dictated by its molecular structure and the

resulting intermolecular forces. The following diagram illustrates the logical relationships

between these factors and the observed physical properties.
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Factors Influencing Physical Properties of Propylbenzene
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Caption: Logical relationships influencing propylbenzene's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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